1-({2-[(1s)-1-Aminoethyl]-1,3-Oxazol-4-Yl}carbonyl)-L-Prolyl-L-Tryptophan

• CAS No.: 647011-17-4
• Molecular Formula: C22H25N5O5
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-1-[2-[(1S)-1-aminoethyl]-1,3-oxazole-4-carbonyl]pyrrolidine-2-carbonyl]amino]-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C22H25N5O5/c1-12(23)20-26-17(11-32-20)21(29)27-8-4-7-18(27)19(28)25-16(22(30)31)9-13-10-24-15-6-3-2-5-14(13)15/h2-3,5-6,10-12,16,18,24H,4,7-9,23H2,1H3,(H,25,28)(H,30,31)/t12-,16-,18-/m0/s1
• InChI Key: FBRCDLGEWAXPMI-IWEFOYFVSA-N
• Isomeric SMILES: C[C@@H](C1=NC(=CO1)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CNC4=CC=CC=C43)C(=O)O)N
• Canonical SMILES: CC(C1=NC(=CO1)C(=O)N2CCCC2C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)O)N

Description

1-({2-[(1s)-1-Aminoethyl]-1,3-Oxazol-4-Yl}carbonyl)-L-Prolyl-L-Tryptophan, also known as ligand CO9, is a synthetic peptide mimic designed to antagonize XIAP (X-linked Inhibitor of Apoptosis Protein) function. Its primary research value lies in its role as a Smac (Second Mitochondria-derived Activator of Caspases) mimetic, which promotes apoptosis (programmed cell death) by binding to the BIR3 domain of XIAP . This binding displaces endogenous caspase inhibitors, thereby facilitating caspase activation and the subsequent execution of apoptosis . The compound has a molecular formula of C22H25N5O5 and a molecular weight of 439.464 g/mol . Structural studies, including X-ray crystallography (PDB ID: 2OPY), have been crucial in elucidating the structure-activity relationship of this Smac mimic and its interaction with the BIR3 domain, showing a binding affinity (Kd) of 30 μM . This compound is supplied for research applications only, including the study of apoptotic pathways, cancer biology, and the development of novel therapeutic agents aimed at overcoming apoptosis resistance in diseases such as cancer. This product is designated "For Research Use Only" (RUO). It is not intended for, and must not be used for, human or veterinary diagnostic or therapeutic purposes, including drug manufacturing, food additives, or personal use.

Biological Activity

1-({2-[(1S)-1-Aminoethyl]-1,3-Oxazol-4-Yl}carbonyl)-L-Prolyl-L-Tryptophan, often referred to as CO9, is a compound notable for its complex structure and potential biological activities. This article aims to explore its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C22H25N5O5
• Molecular Weight : 439.464 g/mol
• Chemical Structure : The compound features a unique oxazole ring and amino acid components that contribute to its biological functions.

Biological Activity Overview

The biological activity of CO9 has been primarily evaluated in the context of its antitumor properties. Research indicates that compounds with structural similarities to tryptophan can influence cellular processes such as proliferation and apoptosis.

Antitumor Activity

A study investigated the antiproliferative effects of various tryptophan analogs, including CO9, against cancer cell lines such as HeLa (cervical carcinoma) and SGC7901 (gastric cancer) using MTT assays. The findings suggested that:

• Cytotoxicity : CO9 exhibited significant cytotoxic effects at concentrations starting from 0.1 mmol/L.
• Mechanism : The activity appears to be dose-dependent, with higher concentrations leading to increased cell death in tumor cells.

Table of Biological Activities

Compound	Cell Line	Concentration (mmol/L)	Effect
CO9	HeLa	0.1	Significant cytotoxicity observed
CO9	SGC7901	0.1	Moderate cytotoxicity observed
1-BT	HeLa	0.1	Highest potency among tested analogs
1-BT	SGC7901	0.1	Notable cytotoxicity observed

The mechanism by which CO9 exerts its biological effects is hypothesized to involve modulation of metabolic pathways associated with tryptophan catabolism. The compound's structure allows it to interact with enzymes involved in these pathways, potentially leading to altered cellular signaling and growth inhibition.

Case Studies

Several studies have highlighted the potential of tryptophan analogs in cancer therapy:

• Study on Tryptophan Analogues :
  • Researchers synthesized various alkyltryptophan analogs and assessed their effects on cancer cell lines.
  • Results indicated that structural variations significantly influenced cytotoxicity, suggesting the importance of molecular design in developing effective antitumor agents .
• In Vivo Studies :
  • Preliminary in vivo studies demonstrated that compounds similar to CO9 could inhibit tumor growth in animal models, supporting the need for further exploration into their therapeutic potential.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight (g/mol)	Biological Activity/Application	Synthesis Challenges	References
CO9	Oxazole ring, L-prolyl linker, L-tryptophan	C₂₂H₂₅N₅O₅	439.464	Potential enzyme/receptor targeting (inferred)	Peptide coupling, stereochemical control
N-Acetyl-L-tryptophan-O-ethyl ester	Tryptophan core, acetyl and ethyl ester groups	C₁₅H₁₈N₂O₃ (inferred)	274.32 (inferred)	Antioxidant properties (protects cells from oxidative stress)	Esterification, regioselectivity
2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-ol	Oxazole ring, phenyl and methyl substituents	C₁₂H₁₃NO₂	203.23	Reagent/chemical intermediate	Heterocyclic synthesis
(Z)-2-[(2-Amino-4-thiazolyl)carbamoyl]propionic acid	Thiazole ring, amide bond	C₇H₈N₃O₃S (inferred)	229.22 (inferred)	Antibiotic/antimicrobial (inferred)	Thiazole ring formation

Key Observations:

Heterocyclic Core: CO9’s 1,3-oxazole ring contrasts with the thiazole in the compound from . The oxazole-containing reagent in lacks the peptide backbone of CO9, highlighting CO9’s structural complexity .

N-Acetyl-L-tryptophan-O-ethyl ester () shares redox-protective roles common to tryptophan derivatives but lacks CO9’s heterocyclic and peptide linkages .

Synthetic Complexity: CO9 requires precise stereochemical control during the coupling of L-proline and L-tryptophan, a challenge absent in the synthesis of non-chiral oxazole reagents .

Functional Analogues

L-Tryptophan derivatives are valued for applications in drug development (e.g., immunosuppressants, anticancer agents) and industrial biotechnology (e.g., flavor enhancers like indole) . CO9’s structural features may enhance metabolic stability compared to esterified derivatives (e.g., N-Acetyl-L-tryptophan-O-ethyl ester), which are prone to hydrolysis .

Preparation Methods

Solid-Phase Peptide Synthesis (SPPS)

SPPS is a widely used method for synthesizing peptides and related compounds due to its efficiency and ability to automate the process. The general steps involved are:

• Step 1: Resin Preparation

  • A suitable resin is selected based on the desired final product's properties. The resin is typically functionalized with a linker that will allow for the attachment of the first amino acid.

• Step 2: Coupling of Amino Acids

  • The first amino acid, L-Tryptophan, is attached to the resin via its carboxylic acid group. Subsequent amino acids, including L-Proline and the oxazole-containing moiety, are coupled sequentially.
  • Each coupling reaction may require activation using reagents like HBTU (Hexafluorophosphate azabenzotriazole tetramethyl uronium) to facilitate bond formation.

• Step 3: Deprotection

  • Protective groups on the amino acids are removed at each stage to allow for further coupling. Common protective groups include Fmoc (9-fluorenylmethoxycarbonyl) or Boc (tert-butyloxycarbonyl).

• Step 4: Cleavage from Resin

  • Once the peptide chain is fully assembled, it is cleaved from the resin using a cleavage cocktail that typically contains trifluoroacetic acid (TFA) and scavengers to protect sensitive side chains.

Solution Phase Synthesis

An alternative method involves solution-phase synthesis, which can be more suitable for certain modifications:

• Step 1: Synthesis of Intermediate Compounds

  • The oxazole ring can be synthesized separately through cyclization reactions involving appropriate precursors such as amino acids and aldehydes.

• Step 2: Formation of Amide Bonds

  • The intermediate containing the oxazole moiety is then coupled with L-Proline and L-Tryptophan using standard amide coupling techniques.

Key Reaction Conditions

The following conditions are crucial for successful synthesis:

Reaction Step	Reagents/Conditions
Coupling	HBTU or DIC (dicyclohexylcarbodiimide)
Deprotection	TFA with scavengers
Cyclization	Heat or catalytic conditions for oxazole formation

• Characterization of Final Product

Following synthesis, characterization of the product is essential to confirm its identity and purity:

Analytical Techniques

The following techniques are commonly employed:

• Mass Spectrometry (MS) : To determine molecular weight and confirm structure.

• Nuclear Magnetic Resonance (NMR) : To elucidate structural information about the compound.

• High-Performance Liquid Chromatography (HPLC) : To assess purity and identify any side products.

Yield and Purity Analysis

Typical yields from SPPS can range from 20% to 60%, depending on the complexity of the sequence and efficiency of coupling reactions. Purity levels above 95% are often required for therapeutic applications.

• Conclusion